Cas no 1794979-29-5 (PD-173074-D9)

• Product Name: PD-173074-D9
• CAS No: 1794979-29-5
• MF: C₂₈H₄₁N₇O₃
• MW: 532.725701093674
• CID: 5045325
• Update Time: 2025-05-21

PD-173074-D9 Chemical and Physical Properties

Names and Identifiers

• 1-[2-[4-(Diethylamino)butylamino]-6-(3,5-dimethoxyphenyl)pyrido[2,3-d]pyrimidin-7-yl]-3-[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]urea
• CID 71751475
• PD-173074-d9
• PD-173074-D9

• Inchi： 1S/C28H41N7O3/c1-8-35(9-2)13-11-10-12-29-26-30-18-20-16-23(19-14-21(37-6)17-22(15-19)38-7)25(31-24(20)32-26)33-27(36)34-28(3,4)5/h14-18H,8-13H2,1-7H3,(H3,29,30,31,32,33,34,36)/i3D3,4D3,5D3
• InChI Key： DXCUKNQANPLTEJ-YJMGCJIZSA-N
• SMILES： O=C(NC1=C(C2C=C(C=C(C=2)OC)OC)C=C2C=NC(=NC2=N1)NCCCCN(CC)CC)NC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 690
• XLogP3: 4.5
• Topological Polar Surface Area: 114

Experimental Properties

• Melting Point: 83-85°C
• Solubility: Chloroform, Methanol

PD-173074-D9 Security Information

• Storage Condition：Refrigerator

Additional information on PD-173074-D9

Comprehensive Overview of PD-173074-D9 (CAS No. 1794979-29-5): Properties, Applications, and Market Insights

PD-173074-D9 (CAS No. 1794979-29-5) is a deuterated analog of the well-known fibroblast growth factor receptor (FGFR) inhibitor, PD-173074. This compound has garnered significant attention in the pharmaceutical and research communities due to its unique properties and potential applications in drug development and biochemical research. The deuterium substitution in PD-173074-D9 enhances its metabolic stability, making it a valuable tool for pharmacokinetic studies and drug discovery programs.

The chemical structure of PD-173074-D9 features deuterium atoms at specific positions, which significantly alters its metabolic profile compared to its non-deuterated counterpart. This modification is particularly relevant in the context of deuterated drugs, a growing trend in the pharmaceutical industry aimed at improving drug efficacy and reducing side effects. Researchers are increasingly exploring deuterium-labeled compounds like PD-173074-D9 to gain deeper insights into drug metabolism and mechanism of action.

One of the most compelling applications of PD-173074-D9 lies in its role as a FGFR inhibitor. FGFRs are critical targets in cancer therapy, and inhibitors like PD-173074 have shown promise in preclinical studies. The deuterated version, PD-173074-D9, offers improved stability and prolonged half-life, which can be advantageous in both in vitro and in vivo studies. This makes it a preferred choice for researchers investigating FGFR signaling pathways and their implications in oncology.

In addition to its use in cancer research, PD-173074-D9 is also employed in metabolic studies and isotope labeling experiments. The incorporation of deuterium allows for precise tracking of the compound's distribution and metabolism within biological systems. This is particularly useful in mass spectrometry and nuclear magnetic resonance (NMR) studies, where isotopic labeling can provide detailed molecular information.

The market for deuterated compounds like PD-173074-D9 is expanding rapidly, driven by the increasing demand for stable isotope-labeled reagents in pharmaceutical research. Companies specializing in isotope chemistry and custom synthesis are investing heavily in the development of such compounds to meet the needs of academic and industrial researchers. The unique properties of PD-173074-D9 position it as a key player in this niche but growing market.

From a regulatory perspective, PD-173074-D9 is classified as a research chemical and is intended for laboratory use only. It is not approved for therapeutic use in humans or animals, and its handling requires adherence to standard laboratory safety protocols. Researchers working with this compound should ensure proper documentation and compliance with local regulations governing the use of deuterated chemicals.

The synthesis of PD-173074-D9 involves sophisticated organic chemistry techniques, including deuterium exchange reactions and multi-step purification processes. The compound's high purity and isotopic enrichment are critical for its performance in research applications. Suppliers of PD-173074-D9 typically provide detailed certificates of analysis (CoA) to verify its quality and isotopic composition.

Looking ahead, the potential of PD-173074-D9 extends beyond its current applications. As the field of precision medicine advances, there is growing interest in leveraging deuterated compounds to develop next-generation therapeutics. The ability of PD-173074-D9 to serve as a stable isotopic tracer opens new avenues for understanding drug behavior and optimizing treatment regimens.

In summary, PD-173074-D9 (CAS No. 1794979-29-5) is a versatile and valuable compound in the realm of pharmaceutical research. Its unique deuterated structure, combined with its inhibitory activity against FGFRs, makes it a powerful tool for scientists exploring cancer biology, drug metabolism, and isotopic labeling. As the demand for deuterated research chemicals continues to rise, PD-173074-D9 is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.